![molecular formula C14H13ClFNO B2876287 4-Chloro-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol CAS No. 1232780-95-8](/img/structure/B2876287.png)
4-Chloro-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol
Overview
Description
“4-Chloro-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol” is a biochemical compound with the molecular formula C14H13ClFNO and a molecular weight of 265.71 . It is used for proteomics research .
Synthesis Analysis
The Schiff base ligand, 4-chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol (C13H9ClFNO), and its metal (II) complexes were synthesized in a methanolic medium . The Schiff base was derived from the condensation reaction of 5-chlorosalicylaldehyde and 4-fluoroaniline at room temperature .Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenol group with a chlorine atom at the 4th position and a [(4-fluoro-3-methylphenyl)amino]methyl group at the 2nd position .Chemical Reactions Analysis
The Schiff base ligand and its metal (II) complexes were characterized using elemental analysis, FT-IR, UV-Vis, and NMR spectral data, molar conductance measurements, and melting points . The metal complexes formed had the general formulae [M(L)2(H2O)2], where L is the Schiff base ligand (C13H9ClFNO) and M is Mn, Co, Ni, Cu, and Zn .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 265.71 and a molecular formula of C14H13ClFNO .Scientific Research Applications
Synthesis and Characterization
The scientific research on 4-Chloro-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol primarily focuses on its synthesis, characterization, and potential applications across various fields. For instance, the synthesis and characterization of 4-aminophenol derivatives, including compounds structurally related to this compound, reveal broad-spectrum antimicrobial and antidiabetic activities. These compounds have shown significant inhibition of amylase and glucosidase in a concentration-dependent manner, along with promising interactions with human DNA, highlighting their potential as anticancer agents (Rafique et al., 2022).
Safety and Hazards
Future Directions
The future directions of research on “4-Chloro-2-{[(4-fluoro-3-methylphenyl)amino]methyl}phenol” could involve further exploration of its potential applications in proteomics research and the development of safe and effective therapeutic agents for the treatment of bacterial infections and cancers .
Properties
IUPAC Name |
4-chloro-2-[(4-fluoro-3-methylanilino)methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClFNO/c1-9-6-12(3-4-13(9)16)17-8-10-7-11(15)2-5-14(10)18/h2-7,17-18H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNQHUCDSXMNNFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NCC2=C(C=CC(=C2)Cl)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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